Cas no 144049-46-7 (2(1H)-Pyrimidinone,6-(1-aziridinyl)-)

2(1H)-Pyrimidinone,6-(1-aziridinyl)- structure
144049-46-7 structure
Product Name:2(1H)-Pyrimidinone,6-(1-aziridinyl)-
CAS No:144049-46-7
MF:C6H7N3O
MW:137.139280557632
CID:108591
PubChem ID:22501384
Update Time:2025-04-18

2(1H)-Pyrimidinone,6-(1-aziridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,6-(1-aziridinyl)-
    • 6-(aziridin-1-yl)-1,2-dihydropyrimidin-2-one
    • 6-(aziridin-1-yl)-1H-pyrimidin-2-one
    • 6-(Aziridin-1-yl)pyrimidin-2(1H)-one
    • 2(1H)-Pyrimidinone,4-(1-aziridinyl)-(9ci)
    • 2(1H)-Pyrimidinone, 4-(1-aziridinyl)- (9CI)
    • 144049-46-7
    • Inchi: 1S/C6H7N3O/c10-6-7-2-1-5(8-6)9-3-4-9/h1-2H,3-4H2,(H,7,8,10)
    • InChI Key: PLUDYDNNASPOEE-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=C(N1)N1CC1

Computed Properties

  • Exact Mass: 137.05901
  • Monoisotopic Mass: 137.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.7
  • Topological Polar Surface Area: 44.5A^2

Experimental Properties

  • PSA: 44.47

2(1H)-Pyrimidinone,6-(1-aziridinyl)- Related Literature

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